5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol, also known as MPTP-OH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol is not fully understood, but it is believed to work through several pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. In neurodegenerative diseases, this compound has been shown to reduce oxidative stress and inflammation, which are both involved in the pathogenesis of these diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of AKT activity, the reduction of oxidative stress and inflammation, and the induction of apoptosis in cancer cells. In addition, this compound has been shown to improve cognitive function and reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol in lab experiments is its potential therapeutic applications in several areas of research. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in research.
Future Directions
There are several future directions for research on 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol, including further studies on its mechanism of action, optimization of its use in lab experiments, and clinical trials for its potential therapeutic applications. In addition, the development of analogs of this compound may provide new insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol involves several steps, including the reaction of 4-methoxy-2,3,6-trimethylphenylacetylene with methylmagnesium bromide, followed by the reaction of the resulting product with acetaldehyde and lithium aluminum hydride. The final step involves the oxidation of the resulting alcohol to form this compound.
Scientific Research Applications
5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-1-pentyn-3-ol has been studied for its potential therapeutic applications in several areas, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, this compound has been studied for its potential neuroprotective effects and ability to improve cognitive function. Inflammation is another area of research where this compound has shown promise, as it has been shown to reduce the production of pro-inflammatory cytokines.
properties
IUPAC Name |
5-(4-methoxy-2,3,6-trimethylphenyl)-3-methylpent-1-yn-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O2/c1-7-16(5,17)9-8-14-11(2)10-15(18-6)13(4)12(14)3/h1,10,17H,8-9H2,2-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXCJQKKRVOZZPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1CCC(C)(C#C)O)C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.